Cas no 71486-22-1 (Vinorelbine)

Vinorelbine Properties

Names and Identifiers

• vinorelbine
• KW-2307 base
• Vinorelbine (Navelbine)
• VINORELBINE(RG) PrintBack
• 3',4'-didehydro-4'-desoxy-8'-norvincaleucoblastine
• 5-Nonylthio-8-methylthio-chinolin
• 5'-noranhydrovinblastine
• 8-methylsulfanyl-5-nonylsulfanyl-quinoline
• Quinoline,8-(methylthio)-5-(nonylthio)
• vinorebline
• vinorelbene
• Navelbine
• Vinorelbinum
• Vinorelbina
• Exelbine
• Nor-5'-anhydrovinblastine
• Vinorelbinum [Latin]
• Vinorelbina [Spanish]
• Vinorelbine [INN:BAN]
• KW 2307 base
• Q6C979R91Y
• Eunades
• Navelbine (TN)
• C45H54N4O8
• Vinorelbine (INN)
• Vinorelbine(N
• SR-05000001504-1
• EN300-19767066
• VINORELBINE [VANDF]
• SR-05000001504
• VINORELBINE [WHO-DD]
• methyl (2beta,3beta,4beta,5alpha,12beta,19alpha)-4-acetoxy-15-[(6R,8S)-4-ethyl-8-(methoxycarbonyl)-1,3,6,7,8,9-hexahydro-2,6-methanoazecino[4,3-b]indol-8-yl]-3-hydroxy-16-methoxy-1-methyl-6,7-didehydroaspidospermidine-3-carboxylate
• Vinorelbin
• NVB
• methyl (1R,9R,10S,11R,12R,19R)-11-(acetyloxy)-12-ethyl-4-[(12S,14R)-16-ethyl-12-(methoxycarbonyl)-1,10-diazatetracyclo[12.3.1.0^{3,11}.0^{4,9}]octadeca-3(11),4(9),5,7,15-pentaen-12-yl]-10-hydroxy-5-methoxy-8-methyl-8,16-diazapentacyclo[10.6.1.0^{1,9}.0^{2,7}.0^{16,19}]nonadeca-2,4,6,13-tetraene-10-carboxylate
• ASPIDOSPERMIDINE-3-CARBOXYLIC ACID, 4-(ACETYLOXY)-6,7-DIDEHYDRO-15-((2R,6R,8S)-4-ETHYL-1,3,6,7,8,9-HEXAHYDRO-8-(METHOXYCARBONYL)-2,6-METHANO-2H-AZECINO(4,3-B)INDOL-8-YL)-3-HYDROXY-16-METHOXY-1-METHYL-, METHYL ESTER, (2.BETA.,3.BETA.,4.BETA.,5.ALPHA.,12R,19.ALPHA.)-
• VINORELBINE [HSDB]
• HMS2090E13
• AKOS024457606
• Vinorelbinum (Latin)
• CHEBI:480999
• CCG-208616
• FT-0657343
• UNII-Q6C979R91Y
• methyl (2b,3b,4b,5a,12b,19a)-4-(acetyloxy)-15-[(6R,8S)-4-ethyl-8-(methoxycarbonyl)-1,3,6,7,8,9-hexahydro-2,6-methanoazecino[4,3-b]indol-8-yl]-3-hydroxy-16-methoxy-1-methyl-6,7-didehydroaspidospermidine-3-carboxylate
• VINORELBINE [ORANGE BOOK]
• SR-05000001504-2
• 5'-nor-anhydrovinblastine
• NCGC00165966-03
• 5' Nor anhydrovinblastine
• NSC-760087
• C'-Norvincaleukoblastine, 3',4'-didehydro-4'-deoxy-
• HSDB 7665
• SCHEMBL4765
• 71486-22-1
• VINORELBINE [MI]
• DTXCID6020640
• NSC 760087
• DTXSID8040640
• Aspidospermidine-3-carboxylic acid, 4-(acetyloxy)-6,7-didehydro-15-((2R,6R,8S)-4-ethyl-1,3,6,7,8,9-hexahydro-8-(methoxycarbonyl)-2,6-methano-2H-azecino(4,3-b)indol-8-yl)-3-hydroxy-16-methoxy-1-methyl-, methyl ester, (2beta,3beta,4beta,5alpha,12beta,19alpha)-
• Aspidospermidine-3-carboxylic acid, 4-(acetyloxy)-6,7-didehydro-15-((2R,6R,8S)-4-ethyl-1,3,6,7,8,9-hexahydro-8-(methoxycarbonyl)-2,6-methano-2H-azecino(4,3-b)indol-8-yl)-3-hydroxy-16-methoxy-1-methyl-, methyl ester, (2beta,3beta,4beta,5alpha,12R,19alpha)-
• GBABOYUKABKIAF-IELIFDKJSA-N
• Navelbine base
• CHEMBL553025
• Navelbin
• VINORELBINE TARTRATE IMPURITY J [EP IMPURITY]
• DB00361
• D08680
• methyl (2beta,3beta,4beta,5alpha,12beta,19alpha)-4-acetoxy-15-((6R,8S)-4-ethyl-8-(methoxycarbonyl)-1,3,6,7,8,9-hexahydro-2,6-methanoazecino(4,3-b)indol-8-yl)-3-hydroxy-16-methoxy-1-methyl-6,7-didehydroaspidospermidine-3-carboxylate
• L01CA04
• 3',4'-Didehydro-4'-deoxy-C'-norvincaleukoblastine
• VINORELBINE [INN]
• 4-DEOXY-3,4-DIDEHYDROVINCALEUKOBLASTINE
• Dihydroxydeoxynorvinkaleukoblastine
• Vinorelbine base
• GTPL7105
• AB01275493-01
• SDP-012
• ANX-530
• AB01566877_01
• methyl (1R,9R,10S,11R,12R,19R)-11-acetyloxy-12-ethyl-4-[(12S,14R)-16-ethyl-12-methoxycarbonyl-1,10-diazatetracyclo[12.3.1.03,11.04,9]octadeca-3(11),4,6,8,15-pentaen-12-yl]-10-hydroxy-5-methoxy-8-methyl-8,16-diazapentacyclo[10.6.1.01,9.02,7.016,19]nonadeca-2,4,6,13-tetraene-10-carboxylate
• BRD-K69280563-346-01-7
• BRD-K69280563-001-01-8
• methyl (1R,9R,10S,11R,12R,19R)-11-(acetyloxy)-12-ethyl-4-[(12S,14R)-16-ethyl-12-(methoxycarbonyl)-1,10-diazatetracyclo[12.3.1.0(3),(1)(1).0?,?]octadeca-3(11),4,6,8,15-pentaen-12-yl]-10-hydroxy-5-methoxy-8-methyl-8,16-diazapentacyclo[10.6.1.0(1),?.0(2),?.0(1)?,(1)?]nonadeca-2,4,6,13-tetraene-10-carboxylate
• Vinorelbine?
• NCGC00165966-06
• +Expand

• MDL： MFCD00866248
• InChIKey： GBABOYUKABKIAF-IELIFDKJSA-N
• Inchi： 1S/C45H54N4O8/c1-8-27-19-28-22-44(40(51)55-6,36-30(25-48(23-27)24-28)29-13-10-11-14-33(29)46-36)32-20-31-34(21-35(32)54-5)47(4)38-43(31)16-18-49-17-12-15-42(9-2,37(43)49)39(57-26(3)50)45(38,53)41(52)56-7/h10-15,19-21,28,37-39,46,53H,8-9,16-18,22-25H2,1-7H3/t28-,37-,38+,39+,42+,43+,44-,45-/m0/s1
• SMILES： O(C(C([H])([H])[H])=O)[C@@]1([H])[C@](C(=O)OC([H])([H])[H])([C@@]2([H])[C@@]3(C4=C([H])C([C@]5(C(=O)OC([H])([H])[H])C6=C(C7=C([H])C([H])=C([H])C([H])=C7N6[H])C([H])([H])N6C([H])([H])C(C([H])([H])C([H])([H])[H])=C([H])[C@]([H])(C6([H])[H])C5([H])[H])=C(C([H])=C4N2C([H])([H])[H])OC([H])([H])[H])C([H])([H])C([H])([H])N2C([H])([H])C([H])=C([H])[C@]1(C([H])([H])C([H])([H])[H])[C@]23[H])O[H]

Computed Properties

• Exact Mass: 778.394165g/mol
• Surface Charge: 0
• XLogP3: 3.6
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Rotatable Bond Count: 10
• Monoisotopic Mass: 778.394165g/mol
• Monoisotopic Mass: 778.394165g/mol
• Topological Polar Surface Area: 134Ų
• Heavy Atom Count: 57
• Complexity: 1690
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 778.9

Experimental Properties

• Stability Shelf Life: Unopened vials of vinorelbine tartrate injection are stable at temperatures up to 25 °C for up to 72 hours. Vinorelbine tartrate injection should not be frozen.
• LogP: 4.69440
• PSA: 133.87000
• Refractive Index: 1.676
• Boiling Point: No data available
• Melting Point: No data available
• Flash Point: No data available
• Solubility: White to yellow or light brown amorphous powder. MF: C45H54N4O8.2C4H6O6. MW: 1079.12. Aqueous solubility: >1000 mg/ml in distilled water. pH approx 3.5 /Tartrate/
• Color/Form: Powder
• Specific Rotation: D20 +52.4° (c = 0.3 in CHCl3)
• Density: 1.36